2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid

• IUPAC Name: 2-chloro-5-(4-ethoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C16H13ClO4/c1-2-21-16(20)11-5-3-10(4-6-11)12-7-8-14(17)13(9-12)15(18)19/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: DCBYDSAVSVVQKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C16H13ClO4
• DSSTOX Substance ID: DTXSID00691412
• Molecular Weight: 304.72 g/mol
• CAS No.: 1261994-55-1

Description

2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid is an organic compound with the molecular formula C16H13ClO4 It is a derivative of benzoic acid, featuring a chloro substituent at the second position and an ethoxycarbonylphenyl group at the fifth position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid typically involves a multi-step process:

Starting Materials: The synthesis begins with commercially available 2-chlorobenzoic acid and 4-ethoxycarbonylphenylboronic acid.

Suzuki-Miyaura Coupling: The key step involves a Suzuki-Miyaura cross-coupling reaction between 2-chlorobenzoic acid and 4-ethoxycarbonylphenylboronic acid.

Purification: The product is then purified through recrystallization or chromatography to obtain the desired compound with high purity.

Industrial Production Methods

In an industrial setting, the production of 2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and catalyst concentration, to ensure high yield and purity. Continuous flow reactors may be employed to enhance the efficiency and safety of the process.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The chloro and ethoxycarbonyl groups influence the reactivity of the aromatic ring, making it susceptible to further substitution reactions.

Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

Reduction: The compound can undergo reduction reactions to modify the functional groups, such as converting the ester to an alcohol.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Reagents like sulfuric acid, nitric acid, or halogens can be used under controlled conditions to introduce new substituents onto the aromatic ring.

Hydrolysis: Acidic or basic hydrolysis can be performed using hydrochloric acid or sodium hydroxide, respectively.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products

Substitution Products: Depending on the substituents introduced, various derivatives of the original compound can be synthesized.

Hydrolysis Products: The hydrolysis of the ester group yields 2-chloro-5-(4-carboxyphenyl)benzoic acid.

Reduction Products: Reduction of the ester group results in the formation of 2-chloro-5-(4-hydroxyphenyl)benzoic acid.

Scientific Research Applications

2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Pharmaceuticals: The compound is investigated for its potential use in drug development, particularly in designing molecules with anti-inflammatory or anticancer properties.

Material Science: It is used in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid depends on its application:

In Organic Synthesis: It acts as a building block, participating in various coupling reactions to form new carbon-carbon bonds.

In Pharmaceuticals: The compound may interact with specific molecular targets, such as enzymes or receptors, to exert its biological effects. The chloro and ethoxycarbonyl groups can influence the binding affinity and specificity of the compound.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-(4-methoxycarbonylphenyl)benzoic acid: Similar structure but with a methoxycarbonyl group instead of an ethoxycarbonyl group.

2-Bromo-5-(4-ethoxycarbonylphenyl)benzoic acid: Similar structure but with a bromo substituent instead of a chloro substituent.

Uniqueness

2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid is unique due to the specific combination of chloro and ethoxycarbonyl groups, which confer distinct reactivity and properties. This uniqueness makes it valuable in applications where specific electronic or steric effects are desired.